Cas no 108813-12-3 (Phosphonothioic acid,ethyl-, O-methyl ester, (R)- (9CI))

• Product Name: Phosphonothioic acid,ethyl-, O-methyl ester, (R)- (9CI)
• CAS No: 108813-12-3
• MF: C₃H₉O₂PS
• MW: 140.141120672226
• CID: 167123
• PubChem ID: 184011
• Update Time: 2025-04-19

Phosphonothioic acid,ethyl-, O-methyl ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid,ethyl-, O-methyl ester, (R)- (9CI)
• Phosphonothioic acid, ethyl-, O-methyl ester, (S)-
• o-methyl hydrogen ethylphosphonothioate
• DTXSID901226252
• 108813-12-3
• Phosphonothioic acid, ethyl-, O-methyl ester, (R)-
• 38344-09-1
• DTXSID40910876
• SCHEMBL25656644

• Inchi： 1S/C3H9O2PS/c1-3-6(4,7)5-2/h3H2,1-2H3,(H,4,7)
• InChI Key： WSIBSROLHMRZNT-UHFFFAOYSA-N
• SMILES： S=P(CC)(O)OC

Computed Properties

• Exact Mass: 140.00617
• Monoisotopic Mass: 140.00608770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 29.46